Cas no 1258708-93-8 (4-(tert-butylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide)

• Product Name: 4-(tert-butylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide
• CAS No: 1258708-93-8
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 6195461
• PubChem ID: 51094685
• Update Time: 2025-11-06

4-(tert-butylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Z878671320
• 1258708-93-8
• 4-(tert-butylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide
• AKOS034649301
• CHEMBL3465984
• EN300-26680193

• Inchi： 1S/C17H23N3O3S/c1-16(2,3)19-24(22,23)14-8-6-13(7-9-14)15(21)20(4)17(12-18)10-5-11-17/h6-9,19H,5,10-11H2,1-4H3
• InChI Key： KFWSTVOIGAEYJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N(C)C1(C#N)CCC1)=O)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 349.14601278g/mol
• Monoisotopic Mass: 349.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.6Ų

Additional information on 4-(tert-butylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide

Comprehensive Overview of 4-(tert-butylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide (CAS No. 1258708-93-8)

The compound 4-(tert-butylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide (CAS No. 1258708-93-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butylsulfamoyl group and a cyanocyclobutyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating biological pathways, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in medicinal chemistry. The 4-(tert-butylsulfamoyl) group in this compound enhances its binding affinity to specific protein targets, while the N-(1-cyanocyclobutyl)-N-methylbenzamide scaffold contributes to its metabolic stability. These attributes align with current trends in small molecule drug design, where researchers prioritize compounds with improved pharmacokinetic properties and reduced off-target effects.

From an industrial perspective, CAS No. 1258708-93-8 is often discussed in the context of high-throughput screening and fragment-based drug discovery. Its molecular weight and lipophilicity make it a candidate for optimizing lead compounds in oncology and neurology. Notably, the cyanocyclobutyl ring introduces conformational rigidity, which is valuable for designing selective inhibitors. This feature has sparked interest in addressing challenges like drug resistance and selectivity in kinase inhibitors.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike traditional sulfonamides, 4-(tert-butylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide exhibits lower ecotoxicity, aligning with the growing emphasis on green chemistry in synthetic workflows. Its stability under physiological conditions further supports its use in sustainable pharmaceutical manufacturing, a hot topic among industry stakeholders.

Analytical techniques such as LC-MS and NMR spectroscopy are critical for characterizing this compound. Recent advancements in AI-driven molecular modeling have enabled researchers to predict its interactions with biological targets more accurately. These innovations address common search queries like "how to analyze sulfonamide derivatives" or "computational tools for drug discovery," bridging the gap between theoretical and experimental approaches.

In summary, 4-(tert-butylsulfamoyl)-N-(1-cyanocyclobutyl)-N-methylbenzamide represents a promising scaffold for next-generation therapeutics. Its combination of structural novelty and functional efficiency positions it at the forefront of precision medicine and targeted therapy research, answering the call for safer and more effective chemical entities in modern science.